Cas no 1423031-55-3 (5-(tert-butylsulfanyl)pyridine-2-carbonitrile)
5-(tert-butylsulfanyl)pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(tert-butylsulfanyl)pyridine-2-carbonitrile
- 2-Pyridinecarbonitrile, 5-[(1,1-dimethylethyl)thio]-
-
- Inchi: 1S/C10H12N2S/c1-10(2,3)13-9-5-4-8(6-11)12-7-9/h4-5,7H,1-3H3
- InChI Key: RVIYTFVFXCIHMN-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC=C(SC(C)(C)C)C=C1
5-(tert-butylsulfanyl)pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T205513-10mg |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile |
1423031-55-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205513-50mg |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile |
1423031-55-3 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | T205513-100mg |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile |
1423031-55-3 | 100mg |
$ 320.00 | 2022-06-03 | ||
| Chemenu | CM411875-250mg |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile |
1423031-55-3 | 95%+ | 250mg |
$451 | 2022-06-13 | |
| Chemenu | CM411875-500mg |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile |
1423031-55-3 | 95%+ | 500mg |
$730 | 2022-06-13 | |
| Chemenu | CM411875-1g |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile |
1423031-55-3 | 95%+ | 1g |
$926 | 2022-06-13 | |
| Enamine | EN300-113630-0.05g |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile |
1423031-55-3 | 95% | 0.05g |
$200.0 | 2023-10-26 | |
| Enamine | EN300-113630-0.1g |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile |
1423031-55-3 | 95% | 0.1g |
$298.0 | 2023-10-26 | |
| Enamine | EN300-113630-0.25g |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile |
1423031-55-3 | 95% | 0.25g |
$425.0 | 2023-10-26 | |
| Enamine | EN300-113630-0.5g |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile |
1423031-55-3 | 95% | 0.5g |
$668.0 | 2023-10-26 |
5-(tert-butylsulfanyl)pyridine-2-carbonitrile Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 5-(tert-butylsulfanyl)pyridine-2-carbonitrile
Introduction to 5-(tert-butylsulfanyl)pyridine-2-carbonitrile (CAS No. 1423031-55-3)
5-(tert-butylsulfanyl)pyridine-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1423031-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a pyridine core substituted with a tert-butylsulfanyl group and a carbonitrile moiety at the 2-position, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The pyridine scaffold is a fundamental heterocyclic aromatic ring that is widely prevalent in numerous pharmacologically active agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of the carbonitrile group introduces a polar, electron-withdrawing nature to the molecule, which can influence its reactivity and binding affinity. Additionally, the tert-butylsulfanyl substituent enhances the steric bulk and electronic properties of the compound, making it a versatile building block for medicinal chemists.
In recent years, there has been growing interest in developing novel compounds based on modified pyridine derivatives for therapeutic applications. The structural features of 5-(tert-butylsulfanyl)pyridine-2-carbonitrile make it particularly relevant in the design of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its potential utility in the development of kinase inhibitors, where the combination of the pyridine ring and the electron-withdrawing nitrile group can optimize binding interactions with protein targets.
One of the most compelling aspects of this compound is its role as a precursor in synthesizing more complex molecules with tailored biological activities. Researchers have leveraged its reactivity to introduce additional functional groups or to undergo transformations that yield derivatives with enhanced pharmacological properties. The tert-butylsulfanyl group, in particular, serves as an effective handle for further chemical manipulation, allowing for selective modifications that can fine-tune the compound's behavior in biological systems.
Recent advancements in computational chemistry have also highlighted the significance of 5-(tert-butylsulfanyl)pyridine-2-carbonitrile in drug discovery efforts. Molecular modeling studies have revealed that this compound can adopt multiple conformations that are conducive to binding with biological macromolecules. The interplay between the pyridine nitrogen, the nitrile carbon, and the sulfur atom in the tert-butylsulfanyl group creates a diverse array of interaction points with potential drug targets, making it an attractive candidate for structure-based drug design.
The synthetic pathways for preparing 5-(tert-butylsulfanyl)pyridine-2-carbonitrile have been refined over time to ensure high yields and purity. Common methods involve nucleophilic substitution reactions on halogenated pyridines or condensation reactions involving cyanide sources. These synthetic strategies highlight the compound's accessibility and its suitability for large-scale production when needed.
From a medicinal chemistry perspective, the versatility of 5-(tert-butylsulfanyl)pyridine-2-carbonitrile lies in its ability to serve as a scaffold for exploring new chemical entities. By modifying different parts of its structure, chemists can generate libraries of compounds that differ in their electronic and steric properties. Such diversity is crucial for identifying lead compounds that exhibit optimal efficacy and minimal toxicity in preclinical studies.
The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly employing advanced synthetic methodologies to produce complex molecules efficiently. The use of intermediates like 5-(tert-butylsulfanyl)pyridine-2-carbonitrile streamlines these processes by providing reliable building blocks that can be integrated into multi-step syntheses without compromising quality or yield.
In conclusion, 5-(tert-butylsulfanyl)pyridine-2-carbonitrile (CAS No. 1423031-55-3) represents a significant advancement in chemical synthesis and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to create novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases through innovative molecular design.
1423031-55-3 (5-(tert-butylsulfanyl)pyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)